N-(3-methoxypropyl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• IUPAC Name: N-(3-methoxypropyl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide
• InChI: InChI=1S/C19H21N5O3S/c1-27-9-5-8-20-16(25)10-14-12-28-19-22-17-15(18(26)23(14)19)11-21-24(17)13-6-3-2-4-7-13/h2-4,6-7,11,14H,5,8-10,12H2,1H3,(H,20,25)
• InChI Key: IMXKDNZHQNIQFK-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CC1CSC2=NC3=C(C=NN3C4=CC=CC=C4)C(=O)N12
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

N-(3-methoxypropyl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with structural similarities to the specified chemical have been explored for their potential anticancer properties. For instance, research on certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which share a resemblance in structural complexity, has shown promising results against a variety of cancer cell lines. These compounds were synthesized with different aryloxy groups attached to the C2 position of the pyrimidine ring and demonstrated appreciable cancer cell growth inhibition in specific cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).

Radioligand Imaging

Another significant application is in the development of selective radioligands for imaging purposes, such as the translocator protein (18 kDa) with positron emission tomography (PET). DPA-714, a compound within this chemical family, has been designed for labeling with fluorine-18, enabling in vivo imaging. This demonstrates the compound's utility in diagnostic imaging and research into neurological and inflammatory conditions (Dollé et al., 2008).

Antimicrobial Activity

Research on new heterocycles incorporating the antipyrine moiety, which shares structural motifs with the chemical , has been conducted to evaluate their antimicrobial potential. These studies have led to the synthesis of compounds with promising antimicrobial activities, indicating potential applications in developing new antimicrobial agents (Bondock et al., 2008).